Cas no 395639-66-4 (1-Propanone, 3-chloro-1-(4-fluoro-2-iodophenyl)-)
1-Propanone, 3-chloro-1-(4-fluoro-2-iodophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanone, 3-chloro-1-(4-fluoro-2-iodophenyl)-
- 3-Chloro-4'-fluoro-2'-iodopropiophenone
- 395639-66-4
-
- Inchi: 1S/C9H7ClFIO/c10-4-3-9(13)7-2-1-6(11)5-8(7)12/h1-2,5H,3-4H2
- InChI Key: NBCOBCRKEWVUHC-UHFFFAOYSA-N
- SMILES: IC1C=C(C=CC=1C(CCCl)=O)F
Computed Properties
- Exact Mass: 311.92101
- Monoisotopic Mass: 311.92142g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
1-Propanone, 3-chloro-1-(4-fluoro-2-iodophenyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013032948-250mg |
3-Chloro-4'-fluoro-2'-iodopropiophenone |
395639-66-4 | 97% | 250mg |
$484.80 | 2023-09-02 | |
| Alichem | A013032948-500mg |
3-Chloro-4'-fluoro-2'-iodopropiophenone |
395639-66-4 | 97% | 500mg |
$823.15 | 2023-09-02 | |
| Alichem | A013032948-1g |
3-Chloro-4'-fluoro-2'-iodopropiophenone |
395639-66-4 | 97% | 1g |
$1534.70 | 2023-09-02 |
1-Propanone, 3-chloro-1-(4-fluoro-2-iodophenyl)- Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 1-Propanone, 3-chloro-1-(4-fluoro-2-iodophenyl)-
1-Propanone, 3-chloro-1-(4-fluoro-2-iodophenyl)- (CAS No. 395639-66-4): A Comprehensive Overview in Modern Chemical Research
Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology, with each molecule holding the potential to revolutionize therapeutic approaches. Among these, 1-Propanone, 3-chloro-1-(4-fluoro-2-iodophenyl)- (CAS No. 395639-66-4) stands out as a compound of significant interest due to its unique structural features and promising applications in synthetic chemistry and drug development. This article delves into the compound's properties, synthesis methods, and its relevance in contemporary research.
The molecular structure of 1-Propanone, 3-chloro-1-(4-fluoro-2-iodophenyl)- encompasses a ketone group linked to a chlorinated propanone backbone, with a phenyl ring substituted at the fourth position by a fluorine atom and at the second position by an iodine atom. This arrangement imparts distinct electronic and steric properties to the molecule, making it a versatile intermediate in organic synthesis. The presence of both halogen atoms enhances its reactivity, allowing for further functionalization through cross-coupling reactions, nucleophilic substitutions, and other transformations essential in medicinal chemistry.
In recent years, the pharmaceutical industry has witnessed a surge in the use of halogenated aromatic compounds due to their ability to improve drug bioavailability and metabolic stability. The 4-fluoro-2-iodophenyl moiety in this compound is particularly noteworthy, as fluorine atoms are known to modulate pharmacokinetic properties by influencing lipid solubility and metabolic pathways. Similarly, the iodine substituent serves as an excellent handle for palladium-catalyzed cross-coupling reactions, which are fundamental in constructing complex drug molecules. These attributes have positioned 1-Propanone, 3-chloro-1-(4-fluoro-2-iodophenyl)- as a valuable building block in the synthesis of novel therapeutic agents.
The synthesis of 1-Propanone, 3-chloro-1-(4-fluoro-2-iodophenyl)- involves a multi-step process that typically begins with the chlorination of propanone derivatives followed by aromatic substitution reactions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. Recent studies have highlighted the use of transition metal catalysis, particularly palladium and copper complexes, to facilitate efficient coupling reactions between the chlorinated ketone and the fluoroiodophenyl group. These approaches not only enhance reaction efficiency but also minimize unwanted byproducts, contributing to greener chemical processes.
The compound's potential applications extend beyond simple intermediates; it has been explored in the development of kinase inhibitors, anticancer agents, and antimicrobial drugs. The unique combination of electronic effects from the halogen atoms allows for precise tuning of molecular interactions with biological targets. For instance, studies have demonstrated its utility in designing small-molecule inhibitors that disrupt aberrant signaling pathways involved in cancer progression. The ability to modify both the aromatic ring and the ketone group provides chemists with ample opportunities to fine-tune potency and selectivity.
In academic research, 1-Propanone, 3-chloro-1-(4-fluoro-2-iodophenyl)- has been utilized as a model compound to investigate reaction mechanisms and develop new synthetic strategies. Its incorporation into libraries of diverse compounds has enabled high-throughput screening for biologically active molecules. Computational chemistry has also played a crucial role in understanding its behavior, with molecular modeling techniques predicting optimal reaction conditions and product outcomes. These computational insights have accelerated the discovery process by reducing experimental trial-and-error.
The safety profile of 1-Propanone, 3-chloro-1-(4-fluoro-2-iodophenyl)- is another critical aspect that warrants attention. While halogenated compounds can pose challenges due to their reactivity, proper handling protocols ensure that researchers can work with this compound safely within controlled environments. Efforts have been made to develop sustainable synthetic routes that minimize hazardous waste generation without compromising efficiency or yield.
Economic considerations also play a significant role in the adoption of this compound in industrial settings. The cost-effectiveness of its synthesis and scalability are key factors that influence its widespread use. Collaborative initiatives between academia and industry have led to innovations in process optimization, making it more feasible for pharmaceutical companies to incorporate this intermediate into large-scale production pipelines.
The future prospects for 1-Propanone, 3-chloro-1-(4-fluoro-2-iodophenyl)- are bright, with ongoing research exploring new applications and refining synthetic methodologies. As our understanding of molecular interactions deepens, this compound is expected to contribute further to breakthroughs in drug discovery and development. Its versatility makes it an indispensable tool for chemists seeking innovative solutions in medicinal chemistry.
395639-66-4 (1-Propanone, 3-chloro-1-(4-fluoro-2-iodophenyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)